Cas no 10015-98-2 (Acetamide,N-methyl-N-(2,4,5-trichlorophenyl)-)

• Product Name: Acetamide,N-methyl-N-(2,4,5-trichlorophenyl)-
• CAS No: 10015-98-2
• MF: C₉H₈Cl₃NO
• MW: 252.524919509888
• CID: 174190
• PubChem ID: 202247
• Update Time: 2025-04-19

Acetamide,N-methyl-N-(2,4,5-trichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-methyl-N-(2,4,5-trichlorophenyl)-
• N-methyl-N-(2,4,5-trichlorophenyl)acetamide
• Acetanilide,2',4',5'-trichloro-N-methyl- (7CI,8CI)
• BRN 2730031
• Acetanilide, N-methyl-2',4',5'-trichloro-
• N-Methyl-2',4',5'-trichloroacetanilide
• DTXSID00142979
• 10015-98-2

• Inchi： 1S/C9H8Cl3NO/c1-5(14)13(2)9-4-7(11)6(10)3-8(9)12/h3-4H,1-2H3
• InChI Key： UOXYRTGHKWATGH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1N(C(C)=O)C)Cl)Cl

Computed Properties

• Exact Mass: 250.96734
• Monoisotopic Mass: 250.967147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides